Cas no 2870653-49-7 (Glycine, N-(3-cyanocyclobutyl)-N-(2,2,2-trifluoroacetyl)- )

• Product Name: Glycine, N-(3-cyanocyclobutyl)-N-(2,2,2-trifluoroacetyl)-
• CAS No: 2870653-49-7
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 5563360
• Update Time: 2025-06-22

Glycine, N-(3-cyanocyclobutyl)-N-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• N-(3-Cyanocyclobutyl)-N-(2,2,2-trifluoroacetyl)glycine (ACI)
• Glycine, N-(3-cyanocyclobutyl)-N-(2,2,2-trifluoroacetyl)-

• Inchi： 1S/C9H9F3N2O3/c10-9(11,12)8(17)14(4-7(15)16)6-1-5(2-6)3-13/h5-6H,1-2,4H2,(H,15,16)
• InChI Key： CDCFKUCLMNKLJP-UHFFFAOYSA-N
• SMILES： N#CC1CC(N(CC(O)=O)C(C(F)(F)F)=O)C1

Additional information on Glycine, N-(3-cyanocyclobutyl)-N-(2,2,2-trifluoroacetyl)-

Glycine, N-(3-cyanocyclobutyl)-N-(2,2,2-trifluoroacetyl): A Comprehensive Overview

The compound Glycine, N-(3-cyanocyclobutyl)-N-(2,2,2-trifluoroacetyl), with the CAS number No. 2870653-49-7, is a specialized amino acid derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a glycine backbone with a substituted cyclobutyl group and a trifluoroacetyl moiety. The integration of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of Glycine, N-(3-cyanocyclobutyl)-N-(2,2,2-trifluoroacetyl) in drug discovery and development. The trifluoroacetyl group is known for its electron-withdrawing properties, which can enhance the stability and bioavailability of the compound. Additionally, the cyclobutyl ring introduces rigidity into the molecule, potentially improving its binding affinity to target proteins. These features make it a promising candidate for exploring novel therapeutic agents.

One of the key areas of research involving this compound is its role in enzyme inhibition. Researchers have investigated its ability to inhibit specific enzymes involved in metabolic pathways. For instance, studies have shown that Glycine derivatives with similar structures can modulate enzyme activity by binding to active sites or allosteric regions. This suggests that Glycine, N-(3-cyanocyclobutyl)-N-(2,2,2-trifluoroacetyl) could be a valuable tool in developing treatments for conditions such as metabolic disorders or inflammatory diseases.

Another area of interest is the synthesis and optimization of this compound. Chemists have developed various methods to synthesize Glycine derivatives with high efficiency and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic cross-coupling reactions, has enabled researchers to produce this compound in larger quantities for further testing and analysis.

From a structural perspective, the molecule's trifluoroacetyl group contributes significantly to its physicochemical properties. Fluorinated compounds are often more lipophilic than their non-fluorinated counterparts, which can enhance their ability to cross cellular membranes. This characteristic makes Glycine derivatives like this one attractive candidates for drug delivery systems or as components in formulations requiring improved bioavailability.

Moreover, the presence of the cyanocyclobutyl group introduces steric hindrance and electronic effects that can influence the compound's interactions with biological targets. These effects have been studied using computational modeling techniques such as molecular docking and dynamics simulations. Such studies provide insights into how the molecule might bind to proteins or other biomolecules at an atomic level.

In terms of applications beyond pharmacology, Glycine derivatives are also being explored in materials science. The unique combination of functional groups in this compound could potentially be used to develop novel materials with tailored properties for applications in electronics or catalysis.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of Glycine, N-(3-cyanocyclobutyl)-N-(2,2,2-trifluoroacetyl). By understanding how this compound interacts with cellular components at a molecular level, scientists hope to unlock new avenues for therapeutic intervention and material innovation.